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CAS No.: 341972-97-2

Cat. No.: B3261298

Get Quote

Abstract & Introduction
Staphylococcus aureus secretes potent lipases, primarily Glycerol Ester Hydrolase (Geh/SAL-

2), which act as virulence factors by degrading host lipids (sebum, cell membranes) to aid

colonization and immune evasion.[1][2] Traditional opacity assays (Tween 80/Calcium) rely on

precipitation, which can be slow and difficult to quantify.

Indoxyl Oleate serves as a superior, high-specificity chromogenic substrate. Unlike short-chain

esters (e.g., Indoxyl Acetate, C2) which are hydrolyzed by ubiquitous esterases, the C18 oleate

chain is specifically targeted by "true" lipases capable of interfacial activation. Upon hydrolysis,

the released indoxyl moiety spontaneously oxidizes to form Indigo, resulting in a permanent,

insoluble blue precipitate directly at the site of enzyme activity.

Mechanism of Action
The assay relies on the specific hydrolysis of the ester bond in indoxyl oleate by extracellular S.

aureus lipase.
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Chemical Pathway
Substrate: Indoxyl Oleate (Colorless, hydrophobic).

Enzymatic Hydrolysis:S. aureus Lipase attacks the ester linkage, releasing Oleic Acid and

Indoxyl (3-hydroxyindole).

Oxidation: Indoxyl is unstable in the presence of oxygen; two indoxyl molecules dimerize to

form Indigo (Deep Blue).
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Figure 1: The enzymatic hydrolysis of Indoxyl Oleate by S. aureus lipase leading to

chromogenic indigo formation.

Materials & Reagents
Primary Reagents

Substrate: Indoxyl Oleate (or 5-Bromo-4-chloro-3-indoxyl oleate / X-Oleate for enhanced

sensitivity).

Note: If pure Indoxyl Oleate is unavailable, Indoxyl Palmitate (C16) is a validated

functional surrogate for long-chain lipase detection.

Solvent: Dimethyl Sulfoxide (DMSO) or Absolute Ethanol.

Base Medium: Baird-Parker Agar (selective for Staph) or Nutrient Agar (general).
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Emulsifier: Sodium Taurocholate (Bile Salts) or Tween 80 (to disperse the hydrophobic

substrate).

Activator: Calcium Chloride (CaCl₂), 10 mM (Essential for thermostable nuclease and lipase

stability).

Equipment
Incubator (37°C).

Sterile Petri dishes (90mm).

Micropipettes and sterile tips.

Vortex mixer.

Experimental Protocol: Indoxyl Oleate Agar Plate
Assay
This protocol creates a solid-phase screening system. The hydrophobicity of the oleate chain

requires careful emulsification during media preparation.

Preparation of Substrate Stock (50 mg/mL)
Weigh 50 mg of Indoxyl Oleate.

Dissolve in 1 mL of DMSO (or Ethanol). Vortex until fully dissolved.

Storage: Store at -20°C protected from light.

Preparation of Assay Medium (Per 100 mL)
Prepare 100 mL of Nutrient Agar or Baird-Parker Agar base.

Autoclave at 121°C for 15 minutes.

Cool medium to 50-55°C in a water bath.

Additives:
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Add 1 mL of sterile 1M CaCl₂ (Final conc: 10 mM).

Add 200 µL of Indoxyl Oleate Stock (Final conc: 100 µg/mL).

Optional: Add 0.1% Sodium Taurocholate to improve substrate dispersion.

Mixing: Swirl gently but thoroughly to disperse the substrate. Avoid creating bubbles.

Pouring: Pour ~20 mL into sterile Petri dishes. Allow to solidify in the dark.

Inoculation & Incubation
Inoculation: Streak S. aureus isolates (fresh overnight culture) onto the plate surface. For

semi-quantitative comparison, spot 5 µL of standardized cell suspension (OD₆₀₀ = 0.5).

Controls:

Positive Control:S. aureus USA300 or ATCC 25923.

Negative Control:S. epidermidis (often weak/negative for long-chain lipase) or E. coli.

Incubation: Incubate aerobically at 37°C for 24 to 48 hours.

Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for the Indoxyl Oleate Agar Plate Assay.

Data Analysis & Interpretation
Qualitative Scoring
Observe the colonies under ambient light. Do not use UV.
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Phenotype Appearance Interpretation

Strong Positive (+++)
Deep blue/indigo colonies with

a blue diffusion halo.

High Lipase (SAL) production.

Typical of virulent S. aureus.

Weak Positive (+)
Pale blue colonies; no

surrounding halo.

Low Lipase activity. Possible

esterase cross-reactivity or low

expression.

Negative (-) White/Cream colonies. No Lipase activity.

Semi-Quantitative Analysis (Densitometry)
For drug development (e.g., testing anti-virulence lipase inhibitors):

Photograph plates using a standardized light box.

Use ImageJ software to measure the Mean Gray Value of the blue colony area.

Calculate the Relative Lipase Activity (RLA):

Technical Troubleshooting & Optimization
Specificity vs. Sensitivity

Issue: Cross-reactivity with esterases.

Solution: Use Indoxyl Oleate (C18) strictly. If using Indoxyl Acetate (C2), you will detect

esterases, leading to false positives for "lipase." The long alkyl chain of the oleate ensures

only enzymes with an "open lid" mechanism (true lipases) can accommodate the substrate.

Solubility Issues
Issue: Substrate precipitates as crystals in the agar before incubation.

Solution: Ensure the agar is cooled to 50°C before adding the substrate. If precipitation

persists, increase the DMSO concentration in the stock or add 0.01% Triton X-100 to the

agar to create a micro-emulsion.
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Calcium Dependence
S. aureus lipases are Ca²⁺-dependent. Omitting CaCl₂ will result in significantly reduced

activity and fainter blue color. Always supplement media with 10mM CaCl₂.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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